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Compound of Interest

Compound Name: Methyl 6-chloro-5-nitronicotinate

Cat. No.: B045655 Get Quote

Essential Safety and Handling Guide for Methyl 6-
chloro-5-nitronicotinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling Methyl 6-chloro-5-nitronicotinate (CAS No: 59237-53-5) in a

laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and

minimizing environmental impact.

Hazard Identification and Classification
Methyl 6-chloro-5-nitronicotinate is classified as a hazardous substance.[1][2][3] It is harmful

if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][4]

[5]

GHS Hazard Statements:

H302: Harmful if swallowed[4][5]

H315: Causes skin irritation[1][2][3][4][5]

H319: Causes serious eye irritation[1][2][3][4][5]

H335: May cause respiratory irritation[1][2][3][4][5]
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Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against chemical exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required PPE
Specifications and
Guidelines

Eye and Face Protection
Safety Goggles and Face

Shield

Use chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. A face shield

should be worn over goggles

when there is a significant risk

of splashing.

Hand Protection Chemical-Resistant Gloves

Wear chemical-impermeable

gloves, such as nitrile or

neoprene.[1] Inspect gloves for

any signs of degradation or

puncture before use.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn at all times.

For procedures with a higher

risk of splashes, a chemical-

resistant apron is

recommended.

Respiratory Protection Fume Hood or Respirator All handling of Methyl 6-chloro-

5-nitronicotinate should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood.[2][3] If a

fume hood is not available or if

exposure limits are likely to be

exceeded, a NIOSH/MSHA-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates should be used.[1]

In case of fire, wear a self-
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contained breathing apparatus.

[1][2][3]

Occupational Exposure Limits (OELs)
No specific occupational exposure limits have been established for Methyl 6-chloro-5-
nitronicotinate. Therefore, it is prudent to adhere to the established limits for a structurally

related compound, pyridine. These values should be used as a guideline to minimize exposure.

Organization TWA (8-hour) STEL (15-minute) Notes

OSHA (PEL)
5 ppm (15 mg/m³)[4]

[6]
-

Permissible Exposure

Limit

NIOSH (REL) 5 ppm (15 mg/m³)[6] -
Recommended

Exposure Limit

ACGIH (TLV) 1 ppm (3.1 mg/m³)[1] - Threshold Limit Value

Operational and Disposal Plans
Experimental Protocol: Safe Handling of Methyl 6-
chloro-5-nitronicotinate
This step-by-step protocol outlines the safe handling of Methyl 6-chloro-5-nitronicotinate
from receipt to disposal.

1. Preparation and Engineering Controls:

Before handling, ensure that a chemical fume hood is operational and that an eyewash

station and safety shower are readily accessible.

Verify that all necessary PPE is available and in good condition.

Keep the container tightly closed and store in a well-ventilated place.[1][2][3] The substance

should be stored locked up.[1][2][3]

2. Handling the Compound:
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Work exclusively within a certified chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][3]

Avoid contact with skin and eyes.[1]

When weighing or transferring the solid, use techniques that minimize dust generation.

Wash hands thoroughly after handling.[1][2][3]

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand,

earth, diatomaceous earth, or vermiculite.[7]

Do not use combustible materials, such as sawdust, to absorb the spill.

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Contaminated clothing should be removed and washed before reuse.[1][2]

4. Disposal Plan:

Dispose of all waste, including contaminated PPE and absorbent materials, as hazardous

waste.

Methyl 6-chloro-5-nitronicotinate is a chlorinated organic compound and should not be

disposed of down the drain.[5][8]

Collect waste in a designated, properly labeled, and sealed container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[1]
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Emergency First Aid Procedures
If Inhaled: Move the person to fresh air.[1][2][3] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1][2][3]

Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove

contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek

immediate medical attention.[1][2][3]

If Swallowed: Rinse mouth with water.[1][2][3] Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Call a physician or poison control center immediately.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling and disposal of Methyl 6-
chloro-5-nitronicotinate.
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Safe Handling Workflow: Methyl 6-chloro-5-nitronicotinate

Preparation

Handling

Spill Response

Disposal

Don Appropriate PPE
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Verify Fume Hood Operation Locate Emergency Equipment

Avoid Inhalation & Contact

Wash Hands After Handling Spill Occurs

Collect in Labeled Container

Evacuate Area

Major Spill

Absorb with Inert Material

Minor Spill

Collect Waste

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Methyl 6-chloro-5-nitronicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b045655?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK546952/
https://www.ncbi.nlm.nih.gov/books/NBK546952/
https://www.ccohs.ca/oshanswers/chemicals/spill-response-chemicals.html
https://offices.austincc.edu/emergency-management/hazardous-spill-reporting-and-response-procedures/
https://www.osha.gov/chemicaldata/119
https://www.watercorporation.com.au/help-and-advice/trade-waste/trade-waste-in-your-business/other-industries/laboratory-chemical-waste
https://www.cdc.gov/niosh/idlh/110861.html
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.benchchem.com/product/b045655#personal-protective-equipment-for-handling-methyl-6-chloro-5-nitronicotinate
https://www.benchchem.com/product/b045655#personal-protective-equipment-for-handling-methyl-6-chloro-5-nitronicotinate
https://www.benchchem.com/product/b045655#personal-protective-equipment-for-handling-methyl-6-chloro-5-nitronicotinate
https://www.benchchem.com/product/b045655#personal-protective-equipment-for-handling-methyl-6-chloro-5-nitronicotinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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